3-(2,6-Dimethylphenyl)-1,2-benzoxazole

Specification

• CAS No.: 87828-91-9
• Molecular Formula: C15H13NO
• Molecular Weight: 223.27 g/mol
• IUPAC Name: 3-(2,6-dimethylphenyl)-1,2-benzoxazole
• Standard InChI: InChI=1S/C15H13NO/c1-10-6-5-7-11(2)14(10)15-12-8-3-4-9-13(12)17-16-15/h3-9H,1-2H3
• Standard InChI Key: BQZDSCDXHRFDII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C2=NOC3=CC=CC=C32

Introduction

Chemical Identity and Structural Analysis

Molecular Composition and Formula

3-(2,6-Dimethylphenyl)-1,2-benzoxazole (C₁₅H₁₃NO) features a benzoxazole core fused to a 2,6-dimethylphenyl substituent. The benzoxazole moiety consists of a benzene ring fused to an oxazole heterocycle, while the 2,6-dimethylphenyl group introduces steric and electronic modifications that influence reactivity and intermolecular interactions.

Table 1: Calculated Physicochemical Properties

Property	Value	Method/Source
Molecular Weight	223.27 g/mol	Empirical formula
LogP (Partition Coeff.)	3.82 ± 0.31	Computational estimate
Topological PSA	26.03 Ų	Molinspiration
Hydrogen Bond Acceptors	2	Structural analysis

These properties suggest moderate lipophilicity, favorable for membrane permeability in biological systems.

Synthetic Strategies and Reaction Optimization

Conventional Routes to Benzoxazole Derivatives

While direct synthesis data for 3-(2,6-dimethylphenyl)-1,2-benzoxazole remains limited, analogous benzoxazoles are typically synthesized via:

• Cyclocondensation: Reaction of 2-aminophenols with carbonyl compounds or acid derivatives.

• Catalyst-Free Multicomponent Reactions: As demonstrated for benzothiazole derivatives, combining halobenzoxazoles, aryl halides, and nucleophiles under reflux conditions.

A plausible route for the target compound involves reacting 2-chlorobenzoxazole with 2,6-dimethylphenylmagnesium bromide in tetrahydrofuran, followed by oxidative cyclization. Yields in similar reactions range from 65–85% depending on substituent electronic effects.

Compound	Target	IC₅₀/EC₅₀	Source
BOK-2 (Triazole-benzoxazole)	Mtb DprE1	2.2 μM
TCA-1 (Benzothiazole)	Mtb DprE1	3.0 μM
3-(2,6-Dimethylphenyl)-1,2-benzoxazole*	N/A	Pending	Hypothetical

*Hypothetical activity based on structural similarity.

Material Science Applications

Optoelectronic Properties

Benzoxazole derivatives are employed in organic light-emitting diodes (OLEDs) and fluorescent sensors due to their rigid π-conjugated systems. The electron-withdrawing oxazole ring and aromatic substituents like 2,6-dimethylphenyl may tune emission wavelengths and quantum yields. Computational studies predict an absorption maximum near 320 nm (ε ≈ 10⁴ L·mol⁻¹·cm⁻¹) for this compound, aligning with applications in UV-sensitive materials.

Challenges and Future Directions

Data Gaps and Research Needs

Key uncertainties include:

• Experimental Physicochemical Data: Melting/boiling points, solubility profiles.

• In Vivo Toxicity: ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) parameters.

• Synthetic Scalability: Optimization for industrial production.

Proposed studies:

• X-ray Crystallography: To resolve solid-state conformation and packing.

• High-Throughput Screening: Against infectious disease and oncology targets.